Cas no 68188-27-2 ([3-(3,4,5-Trihydroxybenzoyl)oxy-2,2-bis[(3,4,5-trihydroxybenzoyl)oxymethyl]propyl] 3,4,5-trihydroxybenzoate)

• Product Name: [3-(3,4,5-Trihydroxybenzoyl)oxy-2,2-bis[(3,4,5-trihydroxybenzoyl)oxymethyl]propyl] 3,4,5-trihydroxybenzoate
• CAS No: 68188-27-2
• MF: C₃₃H₂₈O₂₀
• MW: 744.563431739807
• CID: 501848
• Update Time: 2023-08-03

[3-(3,4,5-Trihydroxybenzoyl)oxy-2,2-bis[(3,4,5-trihydroxybenzoyl)oxymethyl]propyl] 3,4,5-trihydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Pentaerythrityl tallate
• fatty acids, tall oil, esters with pentaerythritol
• Pentaerythritol, tall oil fatty acid esters
• Tall oil acids, of pentaerythritol ester
• Tall oil fatty acids esters with pentaerythritol
• Tall oil fatty acids, pentaerythritol ester
• Tall oil fatty acids, penterythritol ester
• Tall oil, pentaerythritol ester
• [3-(3,4,5-Trihydroxybenzoyl)oxy-2,2-bis[(3,4,5-trihydroxybenzoyl)oxymethyl]propyl] 3,4,5-trihydroxyb
• [3-(3,4,5-Trihydroxybenzoyl)oxy-2,2-bis[(3,4,5-trihydroxybenzoyl)oxymethyl]propyl] 3,4,5-trihydroxybenzoate

• Inchi： 1S/C33H28O20/c34-17-1-13(2-18(35)25(17)42)29(46)50-9-33(10-51-30(47)14-3-19(36)26(43)20(37)4-14,11-52-31(48)15-5-21(38)27(44)22(39)6-15)12-53-32(49)16-7-23(40)28(45)24(41)8-16/h1-8,34-45H,9-12H2
• InChI Key： HGDPOYPVKKZJTC-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C(=C(C=1)O)O)O)=O)CC(COC(C1C=C(C(=C(C=1)O)O)O)=O)(COC(C1C=C(C(=C(C=1)O)O)O)=O)COC(C1C=C(C(=C(C=1)O)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 53
• Rotatable Bond Count: 16
• Complexity: 1030
• Topological Polar Surface Area: 348